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Compound of Interest

Compound Name: 2,4-Dichloro-5-fluorobenzonitrile

Cat. No.: B139205 Get Quote

An In-depth Technical Guide to 2,4-Dichloro-5-
fluorobenzonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 2,4-Dichloro-5-fluorobenzonitrile, a key intermediate in various synthetic

applications, including pharmaceutical research and development. This document details its

fundamental characteristics, provides experimental protocols for its synthesis and purification,

and outlines its known safety information.

Core Physical and Chemical Properties
2,4-Dichloro-5-fluorobenzonitrile is a halogenated aromatic nitrile. Its chemical structure

incorporates a benzene ring substituted with two chlorine atoms, a fluorine atom, and a nitrile

group. This combination of functional groups imparts specific reactivity and physical properties

to the molecule.

Quantitative Data Summary
The key physical and chemical properties of 2,4-Dichloro-5-fluorobenzonitrile are

summarized in the table below for easy reference and comparison.
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Property Value Reference

Molecular Formula C₇H₂Cl₂FN [1][2]

Molecular Weight 190.00 g/mol [1][2]

CAS Number 128593-93-1 [1][2]

Appearance
White to cream crystals or

powder
[3]

Melting Point 41.0 - 50.0 °C [3]

Boiling Point Not available

Predicted Density 1.49 ± 0.1 g/cm³

Solubility
Soluble in many organic

solvents.
[4]

Spectral Data
Spectroscopic data is crucial for the identification and characterization of 2,4-Dichloro-5-
fluorobenzonitrile.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹³C NMR and ¹⁹F NMR spectral data are available and can be used for structural

elucidation.[1]

Experimental Protocols
The following section details a cited experimental protocol for the synthesis and purification of

2,4-Dichloro-5-fluorobenzonitrile.

Synthesis via Ammoxidation
A common industrial method for the synthesis of 2,4-Dichloro-5-fluorobenzonitrile involves

the ammoxidation of a corresponding toluene derivative.
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Reaction: Ammoxidation of a mixture of 2,4-dichloro-5-fluorotoluene and 2,6-dichloro-3-

fluorotoluene.

Reagents and Conditions:

Starting Materials: A mixture of 2,4-dichloro-5-fluorotoluene and 2,6-dichloro-3-fluorotoluene.

Reactants: Ammonia (NH₃), Air (O₂), and Steam (H₂O).

Catalyst: Ammoxidation catalyst.

Temperature: 350°C to 550°C.

Phase: Gas phase.

Procedure:

A gaseous mixture of the dichlorofluorotoluene isomers, ammonia, air, and steam is passed

over a heated ammoxidation catalyst.

The reaction converts the methyl group of the toluene derivatives into a nitrile group.

The resulting product stream contains a mixture of 2,4-dichloro-5-fluorobenzonitrile and

2,6-dichloro-3-fluorobenzonitrile.

Purification by Fractional Distillation
The isomeric mixture of benzonitriles produced during the synthesis can be separated and

purified using fractional distillation.

Procedure:

The crude reaction mixture containing the isomeric benzonitriles is subjected to fractional

distillation under reduced pressure.

The different boiling points of the isomers allow for their separation.

This method can yield 2,4-Dichloro-5-fluorobenzonitrile with high purity.
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Mandatory Visualizations
The following diagrams illustrate key experimental workflows related to 2,4-Dichloro-5-
fluorobenzonitrile.

Starting Materials:
2,4-dichloro-5-fluorotoluene &
2,6-dichloro-3-fluorotoluene

Ammoxidation Reaction

Reactants:
Ammonia, Air, Steam

Crude Product Mixture:
Isomeric Benzonitriles

Fractional Distillation
(Reduced Pressure)

Purified Product:
2,4-Dichloro-5-

fluorobenzonitrile

Separation

Byproduct:
2,6-dichloro-3-

fluorobenzonitrile

Separation
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Synthesis and Purification Workflow

Safety Information
2,4-Dichloro-5-fluorobenzonitrile is a chemical that requires careful handling. The following is

a summary of its hazard classifications:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1]

Skin Irritation: Causes skin irritation.[1]

Eye Irritation: Causes serious eye irritation.[1]

It is imperative to use appropriate personal protective equipment (PPE), including gloves,

safety goggles, and a lab coat, when handling this compound. All work should be conducted in

a well-ventilated fume hood. For detailed safety information, please refer to the Safety Data

Sheet (SDS) provided by the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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